Cas no 81264-57-5 (6H-Benzo[de]-1,3-benzodioxolo[4,5-g]quinoline,6a,7,8,9-tetrahydro-7-propyl-, (6aR)- (9CI))

• Product Name: 6H-Benzo[de]-1,3-benzodioxolo[4,5-g]quinoline,6a,7,8,9-tetrahydro-7-propyl-, (6aR)- (9CI)
• CAS No: 81264-57-5
• MF: C₂₀H₂₁NO₂
• MW: 307.38624548912
• CID: 723291
• PubChem ID: 133642
• Update Time: 2025-06-26

6H-Benzo[de]-1,3-benzodioxolo[4,5-g]quinoline,6a,7,8,9-tetrahydro-7-propyl-, (6aR)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 6H-Benzo[de]-1,3-benzodioxolo[4,5-g]quinoline,6a,7,8,9-tetrahydro-7-propyl-, (6aR)- (9CI)
• (6aR)-7-Propyl-6a,7,8,9-tetrahydro-6H-benzo[de][1,3]benzodioxolo[ 4,5-g]quinoline
• 7-Propyl-6a,7,8,9-tetrahydro-2H,6H-benzo[de][1,3]benzodioxolo[4,5-g]quinoline
• 81264-57-5
• CHEMBL4470553
• (12R)-13-propyl-4,6-dioxa-13-azapentacyclo[10.7.1.02,10.03,7.016,20]icosa-1(19),2(10),3(7),8,16(20),17-hexaene
• 10,11-Methylenedioxy-N-propylnoraporphine
• DTXSID201001887
• BDBM50511505
• AKOS040749860
• Mdo-npa
• 6H-Benzo(de)-1,3-benzodioxolo(4,5-g)quinoline, 6a,7,8,9-tetrahydro-7-propyl-, (R)-
• (-)-MDO-NPA HCl

• Inchi： 1S/C20H21NO2/c1-2-9-21-10-8-13-4-3-5-15-18(13)16(21)11-14-6-7-17-20(19(14)15)23-12-22-17/h3-7,16H,2,8-12H2,1H3/t16-/m1/s1
• InChI Key： YSONYEIWWIFWEV-MRXNPFEDSA-N
• SMILES： O1COC2=CC=C3C(=C12)C1C=CC=C2CCN(CCC)[C@H](C3)C2=1

Computed Properties

• Exact Mass: 307.157228913g/mol
• Monoisotopic Mass: 307.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 21.7Ų

Experimental Properties

• Melting Point: 250-252 °C

6H-Benzo[de]-1,3-benzodioxolo[4,5-g]quinoline,6a,7,8,9-tetrahydro-7-propyl-, (6aR)- (9CI) Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines Aporphines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines

Additional information on 6H-Benzo[de]-1,3-benzodioxolo[4,5-g]quinoline,6a,7,8,9-tetrahydro-7-propyl-, (6aR)- (9CI)

Introduction to 6H-Benzo[de]-1,3-benzodioxolo[4,5-g]quinoline,6a,7,8,9-tetrahydro-7-propyl-, (6aR)- (9CI) and Its Significance in Modern Chemical Research

The compound CAS no. 81264-57-5, identified as 6H-Benzo[de]-1,3-benzodioxolo[4,5-g]quinoline,6a,7,8,9-tetrahydro-7-propyl-, (6aR)- (9CI), represents a fascinating molecule with a complex structural framework that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of heterocyclic derivatives, characterized by its intricate fused ring system composed of benzene, dioxole, and quinoline moieties. The presence of a tetrahydropyran ring and a propyl substituent at the 7-position introduces unique stereochemical and electronic properties that make this molecule a promising candidate for further exploration.

The structural motif of 6H-Benzo[de]-1,3-benzodioxolo[4,5-g]quinoline is reminiscent of several biologically active scaffolds that have been extensively studied for their pharmacological properties. The benzodioxole moiety, in particular, is well-known for its role in various natural products and synthetic drugs due to its ability to engage in multiple hydrogen bonding interactions and its stability under physiological conditions. The quinoline core is another critical component that has been widely utilized in medicinal chemistry for its antimicrobial and antimalarial activities. The combination of these structural elements in CAS no. 81264-57-5 suggests potential therapeutic applications that warrant further investigation.

In recent years, there has been a surge in interest regarding the development of novel heterocyclic compounds with enhanced biological activity. The unique structural features of 6H-Benzo[de]-1,3-benzodioxolo[4,5-g]quinoline make it an attractive scaffold for drug discovery efforts. Researchers have been exploring modifications to this core structure to optimize its pharmacokinetic properties and target specificity. For instance, the propyl substituent at the 7-position not only influences the molecule's conformation but also modulates its interactions with biological targets. This has led to the synthesis of numerous derivatives that exhibit improved efficacy in preclinical studies.

The stereochemistry of (6aR)- configuration plays a crucial role in determining the biological activity of this compound. The absolute configuration at the 6a-position has been carefully characterized using advanced spectroscopic techniques such as X-ray crystallography and NMR spectroscopy. This stereochemical information is essential for rational drug design, as it provides insights into how the molecule interacts with biological receptors and enzymes. The (6aR)-configuration has been found to confer favorable binding properties in several target proteins, making it a key focus for medicinal chemists seeking to develop novel therapeutics.

Recent studies have highlighted the potential of CAS no. 81264-57-5 as a lead compound for the development of new treatments against various diseases. For example, preliminary pharmacological screening has revealed that derivatives of this scaffold exhibit promising antitumor activity by inhibiting key signaling pathways involved in cancer cell proliferation. Additionally, the benzodioxole moiety has shown promise in targeting neurological disorders by interacting with specific neurotransmitter receptors. These findings underscore the importance of exploring structurally diverse derivatives to uncover new therapeutic opportunities.

The synthesis of 6H-Benzo[de]-1,3-benzodioxolo[4,5-g]quinoline presents both challenges and opportunities for synthetic chemists. The complex fused ring system requires multi-step synthetic strategies that often involve transition metal-catalyzed reactions and sophisticated cyclization techniques. Despite these challenges, recent advances in synthetic methodology have made it possible to access this class of compounds with high efficiency and purity. These advancements have enabled researchers to explore a wide range of structural modifications and optimize their biological profiles.

The use of computational chemistry tools has further accelerated the discovery process for this compound class. Molecular modeling studies have been instrumental in predicting how different derivatives will interact with biological targets based on their structural features. These predictions can then be validated experimentally through enzyme assays and cell-based assays. By integrating computational methods with traditional experimental approaches, researchers can more efficiently identify promising lead compounds for further development.

In conclusion,CAS no. 81264-57-5, identified as 6H-Benzo[de]-1,3-benzodioxolo[4,5-g]quinoline, represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its complex heterocyclic framework and unique stereochemical features make it an attractive scaffold for drug discovery efforts aimed at developing new treatments against various diseases. As our understanding of molecular interactions continues to evolve,this compound will undoubtedly play an important role in shaping the future of medicinal chemistry.